Cas no 904912-70-5 ((2-phenyl-1,2-dihydro-1-isoquinolinyl)acetonitrile)

• Product Name: (2-phenyl-1,2-dihydro-1-isoquinolinyl)acetonitrile
• CAS No: 904912-70-5
• MF: C₁₇H₁₄N₂
• MW: 246.306463718414
• CID: 1955016
• PubChem ID: 50999319
• Update Time: 2025-06-08

(2-phenyl-1,2-dihydro-1-isoquinolinyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2-Phenyl-1,2-dihydro-1-isoquinolinyl)acetonitrile
• 1-CYANOMETHYL-2-PHENYL-1,2-DIHYDROISOQUINOLINE
• 2-(2-Phenyl-1,2-dihydroisoquinolin-1-yl)acetonitrile
• 904912-70-5
• (2-phenyl-1,2-dihydro-1-isoquinolinyl)acetonitrile

• MDL： MFCD11707058
• Inchi： 1S/C17H14N2/c18-12-10-17-16-9-5-4-6-14(16)11-13-19(17)15-7-2-1-3-8-15/h1-9,11,13,17H,10H2
• InChI Key： ZNHMRVNRHIBUQV-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C=CC2C=CC=CC=2C1CC#N

Computed Properties

• Exact Mass: 246.115698455Da
• Monoisotopic Mass: 246.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 27Ų

Additional information on (2-phenyl-1,2-dihydro-1-isoquinolinyl)acetonitrile

Introduction to (2-phenyl-1,2-dihydro-1-isoquinolinyl)acetonitrile (CAS No. 904912-70-5)

(2-phenyl-1,2-dihydro-1-isoquinolinyl)acetonitrile, identified by its CAS number 904912-70-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic organic compounds that are widely recognized for their diverse biological activities and applications in medicinal chemistry.

The structure of (2-phenyl-1,2-dihydro-1-isoquinolinyl)acetonitrile consists of a benzene ring fused with a pyridine ring, forming a complex system that contributes to its unique chemical properties. The presence of an acetonitrile group at the 1-position of the isoquinoline core enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. This compound has been extensively studied for its potential applications in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their remarkable pharmacological properties. Studies have demonstrated that compounds within this family exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The isoquinoline scaffold is particularly favored for its ability to interact with various biological targets, making it an attractive candidate for drug discovery.

One of the most compelling aspects of (2-phenyl-1,2-dihydro-1-isoquinolinyl)acetonitrile is its versatility as a building block in organic synthesis. The compound's reactive sites allow for further functionalization, enabling chemists to design and develop more complex molecules with tailored properties. This flexibility has made it a valuable tool in the synthesis of biologically active molecules and has opened up new avenues for therapeutic research.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between (2-phenyl-1,2-dihydro-1-isoquinolinyl)acetonitrile and biological targets. Molecular modeling studies have revealed that this compound can bind to specific receptors and enzymes, suggesting its potential as an inhibitor or modulator of various cellular processes. These insights have guided the design of more targeted and effective drug candidates.

The pharmaceutical industry has shown particular interest in isoquinoline derivatives due to their potential therapeutic benefits. Several clinical trials have been conducted to evaluate the efficacy and safety of compounds based on this scaffold. While results from these trials are still emerging, preliminary data suggest that isoquinoline-based drugs may offer significant advantages over existing treatments.

Moreover, the agrochemical sector has also explored the use of isoquinoline derivatives for their potential as pesticides and herbicides. The unique chemical properties of these compounds make them effective at disrupting metabolic pathways in pests, offering a promising alternative to traditional agrochemicals.

The synthesis of (2-phenyl-1,2-dihydro-1-isoquinolinyl)acetonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

In conclusion, (2-phenyl-1,2-dihydro-1-isoquinolinyl)acetonitrile (CAS No. 904912-70-5) represents a significant advancement in the field of chemical biology. Its unique structure and versatile reactivity make it a valuable tool for drug discovery and synthetic chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.